Cas no 1355510-56-3 (3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide)
3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide
- 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methanesulfonylpropanamide
- AKOS034397925
- 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-methylsulfonylpropanamide
- EN300-26583421
- Z477222518
- 1355510-56-3
-
- Inchi: 1S/C11H17N3O3S2/c1-7-9(8(2)13-11(12-7)18-3)5-6-10(15)14-19(4,16)17/h5-6H2,1-4H3,(H,14,15)
- InChI Key: DBJCTKIHANVVPC-UHFFFAOYSA-N
- SMILES: S(C)(NC(CCC1=C(C)N=C(N=C1C)SC)=O)(=O)=O
Computed Properties
- Exact Mass: 303.07113376g/mol
- Monoisotopic Mass: 303.07113376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 123Ų
3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26583421-0.05g |
3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methanesulfonylpropanamide |
1355510-56-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide
3-4,6-Dimethyl-2-(Methylsulfanyl)Pyrimidin-5-Yl-N-Methanesulfonylpropanamide (CAS No: 1355510-56-3)
Introduction to the Compound
The compound 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide (CAS No: 1355510-56-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrimidine ring system with specific substituents that contribute to its unique properties.
Structural Features and Synthesis
The molecular structure of 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide is characterized by a pyrimidine ring substituted with methyl groups at positions 4 and 6, a methylsulfanyl group at position 2, and an N-methanesulfonylpropanamide group at position 5. This substitution pattern enhances the molecule's stability and bioavailability, making it a promising candidate for drug development.
The synthesis of this compound involves a series of carefully designed organic reactions. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by selective substitution to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis pathways for this compound.
Biological Activity and Applications
Research has demonstrated that 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide exhibits potent biological activity across multiple therapeutic areas. In particular, it has shown significant promise as a potential anticancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation.
A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively target oncogenic kinases, making it a potential candidate for targeted cancer therapy. Additionally, preclinical trials have indicated that this compound demonstrates low toxicity profiles, further enhancing its suitability for therapeutic applications.
Recent Research Developments
Recent studies have focused on optimizing the pharmacokinetic properties of 3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-ylium methanesulfonate, including improving its solubility and bioavailability. Researchers have explored various prodrug strategies and delivery systems to enhance its efficacy in vivo.
Moreover, collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs with improved potency and selectivity. These advancements underscore the compound's potential as a lead molecule in drug discovery programs.
Conclusion
In summary, 3-CAS No: 1355510_28_88_88_88_88_88_88_88_88_79_79_79_79_79_79_79_79_79
1355510-56-3 (3-4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl-N-methanesulfonylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)